Cas no 68194-14-9 (2,2',3,4,5',6-hexachlorobiphenyl)

2,2',3,4,5',6-Hexachlorobiphenyl is a polychlorinated biphenyl (PCB) congener characterized by six chlorine atoms substituted at the 2, 2', 3, 4, 5', and 6 positions of the biphenyl structure. This compound exhibits high thermal stability and chemical inertness, making it suitable for specialized applications in industrial research, particularly in studies involving environmental persistence and bioaccumulation. Its well-defined structure and purity are advantageous for analytical reference standards in PCB detection and environmental monitoring. The compound's resistance to degradation allows for detailed investigations into the long-term behavior of chlorinated hydrocarbons in ecosystems. As a highly chlorinated PCB, it serves as a critical model compound for understanding the toxicological and environmental impacts of persistent organic pollutants (POPs).

2,2',3,4,5',6-hexachlorobiphenyl structure

68194-14-9 structure

Product Name:2,2',3,4,5',6-hexachlorobiphenyl

CAS No:68194-14-9

MF:C₁₂H₄Cl₆

MW:360.878157615662

CID:969474

PubChem ID:63071

Update Time:2025-07-02

2,2',3,4,5',6-hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

- 2,2',3,4,5',6-hexachlorobiphenyl
- 1,2,3,5-tetrachloro-4-(2,5-dichlorophenyl)benzene
- 2,2',3,4,5',6-Hexachlorobiphenyl Solution
- 2,2',3,4,5',6-hexachloro-biphenyl
- Q27282082
- 2,2',3,4,5',6-Hexachloro-1,1'-biphenyl
- 1,1'-Biphenyl, 2,2',3,4,5',6-hexachloro-
- DTXCID5045677
- DTXSID6074201
- CXXRQFOKRZJAJA-UHFFFAOYSA-N
- 1,1'-Biphenyl, 2,2',3,4,5',6-hexachloro
- 68194-14-9
- PCB 144
- 1,1-Biphenyl, 2,2,3,4,5,6-hexachloro-
- K8864A3VYG
- SCHEMBL4459784
- UNII-K8864A3VYG
- Inchi： 1S/C12H4Cl6/c13-5-1-2-7(14)6(3-5)10-8(15)4-9(16)11(17)12(10)18/h1-4H
- InChI Key： CXXRQFOKRZJAJA-UHFFFAOYSA-N
- SMILES： ClC1C(=C(C=C(C=1C1C=C(C=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

Exact Mass: 357.84400
Monoisotopic Mass: 357.844416g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 286
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.8
Topological Polar Surface Area: 0Å²

Experimental Properties

Density: 1.5940 (rough estimate)
Melting Point: 115.76°C (estimate)
Boiling Point: 446.99°C (rough estimate)
Refractive Index: 1.6270 (rough estimate)
PSA: 0.00000
LogP: 7.27400

2,2',3,4,5',6-hexachlorobiphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	H294995-1mg	2,2',3,4,5',6-Hexachlorobiphenyl	68194-14-9		1mg	$190.00	2023-05-18
TRC	H294995-10mg	2,2',3,4,5',6-Hexachlorobiphenyl	68194-14-9		10mg	$1499.00	2023-05-18
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R026827-1ml	2,2',3,4,5',6-hexachlorobiphenyl	68194-14-9	35 μg/mL（）	1ml	￥402	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	H50940-1ml	2,2',3,4,5',6-Hexachlorobiphenyl	68194-14-9	35 μg/mL（）	1ml	¥408.0	2023-09-07